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Compound of Interest

Compound Name: D15

Cat. No.: B612444 Get Quote

Disclaimer: The following guidance is based on the safety data for Triphenyl Phosphate, the

non-deuterated analogue of Triphenyl Phosphate-d15. Deuteration does not significantly alter

the chemical's primary hazardous properties. However, it is imperative to consult the specific

Safety Data Sheet (SDS) provided by the manufacturer for the exact D15 product in use.

This guide provides crucial safety and logistical information for laboratory professionals

handling D15, focusing on personal protective equipment (PPE), operational procedures, and

disposal plans to ensure a safe research environment.

Immediate Safety and Hazard Information
Triphenyl Phosphate is a neurotoxic substance and is very toxic to aquatic life with long-lasting

effects.[1][2][3] In case of exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[1]

Skin Contact

Immediately wash the affected area with soap

and plenty of water.[1] Remove all contaminated

clothing and shoes. Seek medical attention if

irritation persists.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[5] Remove contact

lenses if present and easy to do.[4]

Ingestion

DO NOT induce vomiting. Never give anything

by mouth to an unconscious person.[1] Rinse

mouth with water and seek immediate medical

attention.[1]

Personal Protective Equipment (PPE)
A multi-layered PPE approach is essential to minimize exposure risk. The following table

summarizes the required PPE for handling D15.
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Body Part Required PPE Specification

Hands Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended. Always

inspect gloves for tears or

holes before use.[1] Dispose of

contaminated gloves properly.

[1]

Eyes/Face

Safety glasses with side

shields or goggles. A face

shield may be required for

splash hazards.

Must be compliant with NIOSH

(US) or EN 166 (EU)

standards.[1]

Body
Laboratory coat or chemical-

resistant coveralls.

Should be worn over personal

clothing to prevent skin

contact.[6] For significant

exposure risk, a chemical-

resistant apron or suit may be

necessary.

Respiratory

A NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates.

Required when working

outside of a fume hood or

when dusts may be generated.

[4] Ensure proper fit testing

and use. For nuisance dust

levels, an N95 (US) or P1 (EU)

mask may be sufficient.[1]

Operational and Handling Plan
Handling Workflow Diagram
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Chemical Handling Workflow
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Caption: A generalized workflow for safely handling chemical powders in a laboratory setting.
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Experimental Protocol: Step-by-Step Guidance

Preparation:

Thoroughly review the Safety Data Sheet (SDS) for Triphenyl Phosphate-d15.

Don the appropriate PPE as specified in the table above.

Ensure a chemical fume hood is operational and the work area is clean and uncluttered.

Handling:

Conduct all manipulations of D15 powder within a certified chemical fume hood to avoid

inhalation of dust.[1]

Use non-sparking tools for handling the solid material.

If weighing, use an analytical balance inside the fume hood or a containment glove box.

When dissolving, add the solid to the solvent slowly to avoid splashing.

Storage:

Store D15 in a cool, dry, and well-ventilated area away from incompatible materials such

as strong oxidizing agents.[5]

Keep the container tightly closed when not in use.[1]

Disposal Plan
Improper disposal of D15 can cause significant environmental harm.[1][2][3]

Waste Segregation and Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b612444?utm_src=pdf-body
https://www.benchchem.com/product/b612444?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_1044544092_TriphenylPhosphate-CASNO-115-86-6-MSDS.pdf
https://www.benchchem.com/product/b612444?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/1951.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1044544092_TriphenylPhosphate-CASNO-115-86-6-MSDS.pdf
https://www.benchchem.com/product/b612444?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_1044544092_TriphenylPhosphate-CASNO-115-86-6-MSDS.pdf
https://datasheets.scbt.com/sc-255701.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-TRIPHENYL-PHOSPHATE-CASNO-115-86-06375-EN.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Disposal Workflow
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Caption: A logical workflow for the segregation and disposal of chemical waste.

Disposal Protocol

Contaminated Materials: All disposable items that have come into contact with D15, such as

gloves, wipes, and pipette tips, must be collected in a designated, sealed, and clearly

labeled hazardous waste container.[1]

Unused Product: Unused or waste D15 should be treated as hazardous waste. Do not

dispose of it down the drain.[1]

Disposal Method: Offer surplus and non-recyclable solutions to a licensed disposal company.

[1] It may be possible to dissolve the material in a combustible solvent and burn it in a

chemical incinerator equipped with an afterburner and scrubber.[1]
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Institutional Guidelines: Always follow your institution's specific guidelines for hazardous

waste disposal and contact your Environmental Health & Safety (EHS) department for

assistance.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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